Cas no 2137703-03-6 (Benzoic acid, 2,6-dimethyl-3-[[(phenylmethoxy)carbonyl]amino]-)

• Product Name: Benzoic acid, 2,6-dimethyl-3-[[(phenylmethoxy)carbonyl]amino]-
• CAS No: 2137703-03-6
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 5257846
• Update Time: 2025-06-12

Benzoic acid, 2,6-dimethyl-3-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,6-dimethyl-3-[[(phenylmethoxy)carbonyl]amino]-

• Inchi： 1S/C17H17NO4/c1-11-8-9-14(12(2)15(11)16(19)20)18-17(21)22-10-13-6-4-3-5-7-13/h3-9H,10H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key： RQQXBEILJGBTFS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(C)C=CC(NC(OCC2=CC=CC=C2)=O)=C1C

Additional information on Benzoic acid, 2,6-dimethyl-3-[[(phenylmethoxy)carbonyl]amino]-

Research Briefing on Benzoic acid, 2,6-dimethyl-3-[[(phenylmethoxy)carbonyl]amino]- (CAS: 2137703-03-6): Recent Advances and Applications

Benzoic acid, 2,6-dimethyl-3-[[(phenylmethoxy)carbonyl]amino]- (CAS: 2137703-03-6) is a chemically modified benzoic acid derivative that has garnered significant attention in recent pharmaceutical and biochemical research. This compound, characterized by its unique substitution pattern, serves as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have explored its potential in targeting specific biological pathways, making it a compound of interest in drug discovery and development.

Recent research has focused on the synthesis and optimization of Benzoic acid, 2,6-dimethyl-3-[[(phenylmethoxy)carbonyl]amino]- to enhance its bioavailability and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its role as a precursor in the synthesis of potent protease inhibitors, showcasing its utility in combating resistant bacterial strains. The compound's structural flexibility allows for further derivatization, enabling researchers to fine-tune its pharmacological properties.

In addition to its antimicrobial applications, this benzoic acid derivative has shown promise in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to inhibit specific kinases involved in cancer cell proliferation. The research team utilized computational modeling to predict binding affinities, followed by in vitro assays to validate the compound's efficacy. These findings suggest potential for developing targeted cancer therapies with reduced side effects.

The compound's mechanism of action appears to involve selective interaction with protein binding sites, as revealed by X-ray crystallography studies. Researchers have noted that the 2,6-dimethyl substitution pattern and the phenylmethoxy carbonylamino group contribute significantly to its binding specificity. This structural insight has paved the way for designing analogs with improved selectivity and potency against various disease targets.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes for producing Benzoic acid, 2,6-dimethyl-3-[[(phenylmethoxy)carbonyl]amino]-. Green chemistry approaches employing catalytic methods have reduced the environmental impact of its synthesis while maintaining high yields. These process improvements are crucial for scaling up production for potential clinical applications.

Looking forward, researchers are investigating the compound's potential in treating neurodegenerative diseases, with preliminary studies showing activity against enzymes implicated in Alzheimer's disease pathology. However, challenges remain in optimizing its blood-brain barrier penetration and metabolic stability. Current efforts are directed at structural modifications to address these limitations while preserving the compound's therapeutic potential.